Cas no 61864-99-1 (Pyridinium, 2-(hydroxyphenoxyphosphinyl)-1-methyl-)

• Product name: Pyridinium, 2-(hydroxyphenoxyphosphinyl)-1-methyl-
• CAS No: 61864-99-1
• MF: C₁₂H₁₃NO₃P
• MW: 250.210283994675
• CID: 464154
• PubChem ID: 71391544

Pyridinium, 2-(hydroxyphenoxyphosphinyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 2-(hydroxyphenoxyphosphinyl)-1-methyl-
• (1-methylpyridin-1-ium-2-yl)-phenoxyphosphinic acid
• 61864-99-1
• DTXSID30813387
• 2-[Hydroxy(phenoxy)phosphoryl]-1-methylpyridin-1-ium

• Inchi： InChI=1S/C12H12NO3P/c1-13-10-6-5-9-12(13)17(14,15)16-11-7-3-2-4-8-11/h2-10H,1H3/p+1
• InChI Key： IDCLFVFYZQBAJD-UHFFFAOYSA-O
• SMILES： C[N+]1=CC=CC=C1P(=O)(O)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 250.06339
• Monoisotopic Mass: 250.06330527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 50.41